Cas no 764594-44-7 ((1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine)
764594-44-7 structure
Product Name:(1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine
CAS No:764594-44-7
MF:C7H12F3N
MW:167.172092437744
MDL:MFCD31692168
CID:5051079
Update Time:2023-08-25
(1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (1S,3S)-3-(trifluoromethyl)cyclohexan-1-amine
- (1S,3S)-3-Trifluoromethyl-cyclohexylamine
- 3beta-(Trifluoromethyl)cyclohexane-1alpha-amine
- trans-3-Trifluoromethyl-cyclohexylamine
- (1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine
-
- MDL: MFCD31692168
- Inchi: 1S/C7H12F3N/c8-7(9,10)5-2-1-3-6(11)4-5/h5-6H,1-4,11H2/t5-,6-/m0/s1
- InChI Key: FFCACAFKNHPVNI-WDSKDSINSA-N
- SMILES: FC([C@H]1CCC[C@@H](C1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 132
- XLogP3: 1.9
- Topological Polar Surface Area: 26
(1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1123335-100mg |
trans-3-Trifluoromethyl-cyclohexylamine |
764594-44-7 | 95% | 100mg |
$285 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123335-250mg |
trans-3-Trifluoromethyl-cyclohexylamine |
764594-44-7 | 95% | 250mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123335-500mg |
trans-3-Trifluoromethyl-cyclohexylamine |
764594-44-7 | 95% | 500mg |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123335-1g |
trans-3-Trifluoromethyl-cyclohexylamine |
764594-44-7 | 95% | 1g |
$1430 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123335-5g |
trans-3-Trifluoromethyl-cyclohexylamine |
764594-44-7 | 95% | 5g |
$5350 | 2024-07-28 | |
| Enamine | EN300-658621-0.05g |
rac-(1R,3R)-3-(trifluoromethyl)cyclohexan-1-amine |
764594-44-7 | 95.0% | 0.05g |
$768.0 | 2025-03-13 | |
| Enamine | EN300-658621-0.1g |
rac-(1R,3R)-3-(trifluoromethyl)cyclohexan-1-amine |
764594-44-7 | 95.0% | 0.1g |
$804.0 | 2025-03-13 | |
| Enamine | EN300-658621-0.25g |
rac-(1R,3R)-3-(trifluoromethyl)cyclohexan-1-amine |
764594-44-7 | 95.0% | 0.25g |
$840.0 | 2025-03-13 | |
| Enamine | EN300-658621-0.5g |
rac-(1R,3R)-3-(trifluoromethyl)cyclohexan-1-amine |
764594-44-7 | 95.0% | 0.5g |
$877.0 | 2025-03-13 | |
| Enamine | EN300-658621-1.0g |
rac-(1R,3R)-3-(trifluoromethyl)cyclohexan-1-amine |
764594-44-7 | 95.0% | 1.0g |
$914.0 | 2025-03-13 |
(1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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